Cas no 941957-69-3 (2-3-(4-fluorobenzenesulfonyl)propanamido-5-phenylthiophene-3-carboxamide)

• Product Name: 2-3-(4-fluorobenzenesulfonyl)propanamido-5-phenylthiophene-3-carboxamide
• CAS No: 941957-69-3
• MF: C₂₀H₁₇FN₂O₄S₂
• MW: 432.488385915756
• CID: 5791736
• PubChem ID: 16857903
• Update Time: 2025-06-14

2-3-(4-fluorobenzenesulfonyl)propanamido-5-phenylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-fluorobenzenesulfonyl)propanamido]-5-phenylthiophene-3-carboxamide
• 941957-69-3
• F2478-0114
• AKOS024650755
• 2-(3-((4-fluorophenyl)sulfonyl)propanamido)-5-phenylthiophene-3-carboxamide
• 2-[3-(4-fluorophenyl)sulfonylpropanoylamino]-5-phenylthiophene-3-carboxamide
• 2-3-(4-fluorobenzenesulfonyl)propanamido-5-phenylthiophene-3-carboxamide

• Inchi： 1S/C20H17FN2O4S2/c21-14-6-8-15(9-7-14)29(26,27)11-10-18(24)23-20-16(19(22)25)12-17(28-20)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H2,22,25)(H,23,24)
• InChI Key： WSQHPMPACFRRKF-UHFFFAOYSA-N
• SMILES： C1(NC(=O)CCS(C2=CC=C(F)C=C2)(=O)=O)SC(C2=CC=CC=C2)=CC=1C(N)=O

Computed Properties

• Exact Mass: 432.06137754g/mol
• Monoisotopic Mass: 432.06137754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 143Ų

Additional information on 2-3-(4-fluorobenzenesulfonyl)propanamido-5-phenylthiophene-3-carboxamide

Comprehensive Overview of 2-3-(4-fluorobenzenesulfonyl)propanamido-5-phenylthiophene-3-carboxamide (CAS No. 941957-69-3)

The compound 2-3-(4-fluorobenzenesulfonyl)propanamido-5-phenylthiophene-3-carboxamide (CAS No. 941957-69-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a fluorobenzenesulfonyl moiety, a propanamido linker, and a phenylthiophene-carboxamide core. These features make it a subject of interest in pharmaceutical and materials science research. The presence of the 4-fluorobenzenesulfonyl group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, which are critical in drug development.

In recent years, the demand for fluorinated sulfonamide derivatives has surged due to their applications in medicinal chemistry. Researchers are actively exploring CAS No. 941957-69-3 for its potential as a kinase inhibitor or a modulator of biological pathways. The thiophene-carboxamide scaffold is also a hotspot in drug discovery, as it mimics natural heterocycles found in bioactive molecules. This dual functionality positions the compound as a promising candidate for addressing unmet medical needs, such as targeted therapies for chronic diseases.

From a synthetic chemistry perspective, the preparation of 2-3-(4-fluorobenzenesulfonyl)propanamido-5-phenylthiophene-3-carboxamide involves multi-step organic reactions, including sulfonylation and amidation. The fluorobenzenesulfonyl group is typically introduced via electrophilic aromatic substitution, while the propanamido linker is formed through coupling reactions. These methods are well-documented in peer-reviewed literature, making the compound accessible to researchers focusing on structure-activity relationship (SAR) studies.

The compound’s physicochemical properties, such as solubility and logP, are influenced by its fluorinated and sulfonamide components. These attributes are frequently searched in academic databases, reflecting the growing interest in optimizing drug-like properties. Additionally, the phenylthiophene core contributes to its aromatic character, which is relevant in materials science for designing organic semiconductors or luminescent materials.

Beyond its scientific significance, CAS No. 941957-69-3 aligns with trends in sustainable chemistry. Researchers are investigating greener synthetic routes, such as catalytic methods or solvent-free conditions, to produce such compounds. This resonates with the broader push for environmentally friendly synthesis, a topic gaining traction in both industry and academia.

In summary, 2-3-(4-fluorobenzenesulfonyl)propanamido-5-phenylthiophene-3-carboxamide represents a versatile molecule with applications spanning drug discovery and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of fluorinated bioactive compounds and heterocyclic chemistry. As the scientific community continues to explore its potential, this compound is poised to contribute to advancements in multiple fields.